Cas no 477698-16-1 (1-methyl-3-3-(trifluoromethyl)phenoxy-1H-pyrazol-4-amine)

• Product Name: 1-methyl-3-3-(trifluoromethyl)phenoxy-1H-pyrazol-4-amine
• CAS No: 477698-16-1
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• MDL: MFCD24540593
• CID: 3995056
• PubChem ID: 97298316
• Update Time: 2025-06-28

1-methyl-3-3-(trifluoromethyl)phenoxy-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-methyl-3-[3-(trifluoromethyl)phenoxy]-
• 1-methyl-3-3-(trifluoromethyl)phenoxy-1H-pyrazol-4-amine
• AKOS040825717
• Z1822439153
• STL584714
• EN300-232914
• 1-Methyl-3-[3-(trifluoromethyl)phenoxy]-1H-pyrazol-4-amine
• 1-METHYL-3-[3-(TRIFLUOROMETHYL)PHENOXY]PYRAZOL-4-AMINE
• NHALTSZJQLZLAT-UHFFFAOYSA-N
• 477698-16-1

• MDL： MFCD24540593
• Inchi： 1S/C11H10F3N3O/c1-17-6-9(15)10(16-17)18-8-4-2-3-7(5-8)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： NHALTSZJQLZLAT-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OC2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

• Exact Mass: 257.07759644Da
• Monoisotopic Mass: 257.07759644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-3-(trifluoromethyl)phenoxy-1H-pyrazol-4-amine

Introduction to 1-Methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine (CAS No. 477698-16-1)

1-Methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine, also known by its CAS number 477698-16-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of the trifluoromethyl group and the phenoxy substituent in its structure imparts unique pharmacological characteristics, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine is characterized by a pyrazole ring with a methyl group at the 1-position and a 3-(trifluoromethyl)phenoxy group at the 3-position. The trifluoromethyl group is a common functional group in drug design due to its ability to enhance lipophilicity and metabolic stability, while the phenoxy substituent contributes to the compound's overall hydrophobicity and binding affinity to target proteins.

Recent studies have highlighted the potential of 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, including breast cancer and colorectal cancer.

The pharmacokinetic profile of 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Its high lipophilicity facilitates efficient absorption through biological membranes, while its metabolic stability ensures prolonged therapeutic effects.

To further explore the therapeutic potential of 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-methyl-3-(3-(trifluoromethyl)phenoxy)-1H-pyrazol-4-amine (CAS No. 477698-16-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various diseases.